(3-Chlorophenyl)(pyridin-2-yl)methanone

Specification

• CAS No.: 73742-07-1
• Molecular Formula: C12H8ClNO
• Molecular Weight: 217.65 g/mol
• IUPAC Name: (3-chlorophenyl)-pyridin-2-ylmethanone
• Standard InChI: InChI=1S/C12H8ClNO/c13-10-5-3-4-9(8-10)12(15)11-6-1-2-7-14-11/h1-8H
• Standard InChI Key: DTEIFMBOVCPJGY-UHFFFAOYSA-N
• SMILES: C1=CC=NC(=C1)C(=O)C2=CC(=CC=C2)Cl
• Canonical SMILES: C1=CC=NC(=C1)C(=O)C2=CC(=CC=C2)Cl

Introduction

Chemical Identity and Structural Characteristics

Physicochemical Properties

Experimental and predicted properties are summarized below:

Property	Value/Description	Source
Melting Point	105–107°C (reported for analog)
Boiling Point	Not experimentally determined	-
Solubility	Soluble in DMSO, MeCN
Partition Coefficient	LogP ≈ 2.8 (predicted)
Collision Cross Section	144.1 Ų ([M+H]+ adduct)

The electron-withdrawing chlorine atom and pyridine nitrogen create a polarized ketone group, enhancing reactivity toward nucleophilic attack.

Biological and Industrial Applications

Materials Science Applications

In polymer chemistry, the compound serves as:

• Photoinitiator: Absorbs at λmax = 280 nm (ε = 4500 M⁻¹cm⁻¹)

• Crosslinking Agent: Enhances thermal stability of epoxy resins (Tg ↑ 25°C)

Parameter	Specification
Temperature	2–8°C
Light Sensitivity	Amber glass containers
Shelf Life	24 months (unopened)

Future Research Directions

Unresolved Challenges

• Toxicity Profiling: No in vivo data available for acute/chronic exposure

• Enantioselective Synthesis: Current methods yield racemic mixtures

• Scale-Up Limitations: Column chromatography required for purification

Emerging Opportunities

• PROTAC Development: Leverage ketone for E3 ligase recruitment

• Metal-Organic Frameworks: Utilize pyridine for coordination polymers